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Compound of Interest

Compound Name: Oct-5-YN-1-OL

CAS No.: 41547-21-1

Cat. No.: B15801401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed interpretation of the predicted electron ionization (EI) mass

spectrum of Oct-5-yn-1-ol. Due to the limited availability of experimental data for this specific

compound, this guide leverages established principles of mass spectrometry to predict its

fragmentation pattern. For comparative analysis, the known mass spectrum of its alkene

analog, Oct-5-en-1-ol, is presented alongside the predicted data for Oct-5-yn-1-ol. This

comparison highlights the influence of the alkyne functionality on the fragmentation pathways.

Predicted and Comparative Mass Spectral Data
The mass spectrum of a compound provides a unique fingerprint based on the mass-to-charge

ratio (m/z) of its molecular ion and fragment ions. The fragmentation of Oct-5-yn-1-ol is
predicted to be influenced by both the hydroxyl group and the internal alkyne. Key

fragmentation pathways for alcohols include alpha-cleavage and dehydration (loss of water)[1].

For internal alkynes, fragmentation often involves cleavage around the triple bond to form

resonance-stabilized carbocations.
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Below is a table comparing the predicted key fragments of Oct-5-yn-1-ol with the observed

fragments of Oct-5-en-1-ol.
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Predicted/Observed

m/z

Proposed Fragment

Ion (Oct-5-yn-1-ol)

Proposed Fragment

Ion (Oct-5-en-1-ol)
Interpretation

126 [C₈H₁₄O]⁺• -

Molecular Ion (M⁺•) of

Oct-5-yn-1-ol.

Expected to be of low

abundance.

128 - [C₈H₁₆O]⁺•

Molecular Ion (M⁺•) of

Oct-5-en-1-ol.

Typically weak for

primary alcohols.

108 [M - H₂O]⁺• [M - H₂O]⁺•

Loss of water

(Dehydration). A

common

fragmentation for

alcohols.

95 [M - CH₂OH]⁺ -

Alpha-cleavage with

loss of the

hydroxymethyl radical.

81 [C₆H₉]⁺ [C₆H₉]⁺

Further fragmentation,

potentially from the

dehydrated ion.

67 [C₅H₇]⁺ [C₅H₇]⁺

A common fragment in

the mass spectra of

C8 unsaturated

compounds.

55 [C₄H₇]⁺ [C₄H₇]⁺
Likely corresponds to

a butenyl cation.

41 [C₃H₅]⁺ [C₃H₅]⁺

Allyl or cyclopropyl

cation, a common

small fragment.

31 [CH₂OH]⁺ [CH₂OH]⁺ Alpha-cleavage

product, characteristic
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of primary alcohols.

Predicted Fragmentation Pathway of Oct-5-yn-1-ol
The following diagram illustrates the predicted major fragmentation pathways for Oct-5-yn-1-ol
upon electron ionization.
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Caption: Predicted major fragmentation pathways of Oct-5-yn-1-ol.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
This protocol outlines a general procedure for acquiring the mass spectrum of a semi-volatile

alcohol like Oct-5-yn-1-ol using a Gas Chromatograph-Mass Spectrometer (GC-MS) with an

Electron Ionization (EI) source.

1. Sample Preparation
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Solvent Selection: Choose a high-purity volatile solvent in which the analyte is soluble, such

as dichloromethane or hexane.

Concentration: Prepare a dilute solution of Oct-5-yn-1-ol in the chosen solvent. A typical

concentration for GC-MS analysis is in the range of 1-100 µg/mL.

Vialing: Transfer the solution to a standard 2 mL autosampler vial with a septum cap.

2. GC-MS Instrumentation and Parameters

Gas Chromatograph (GC):

Injector: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to

prevent column overloading.

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Column: A non-polar or semi-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film

thickness, such as a 5% phenyl-methylpolysiloxane column).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.

Final hold: Hold at 250 °C for 5 minutes.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV. This is a standard energy that promotes reproducible

fragmentation and allows for comparison with spectral libraries.

Ion Source Temperature: 230 °C.
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Quadrupole Temperature: 150 °C.

Mass Range: Scan from m/z 30 to 300.

Solvent Delay: Set a solvent delay (e.g., 3 minutes) to prevent the high concentration of

the solvent from entering the mass spectrometer and saturating the detector.

3. Data Acquisition and Analysis

Injection: Inject 1 µL of the prepared sample into the GC-MS system.

Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for each

eluting peak.

Data Analysis:

Identify the chromatographic peak corresponding to Oct-5-yn-1-ol based on its retention

time.

Extract the mass spectrum for this peak.

Analyze the fragmentation pattern, identifying the molecular ion (if present) and major

fragment ions.

Compare the obtained spectrum with spectral libraries (if available) and the predicted

fragmentation pattern.

Workflow for Mass Spectrum Interpretation
The following diagram outlines the logical workflow for interpreting the mass spectrum of an

unknown compound like Oct-5-yn-1-ol.
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Caption: Workflow for mass spectrum interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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